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Compound of Interest

Compound Name: 3-Phenyl-1-butanol

Cat. No.: B1593598 Get Quote

A Note on 3-Phenyl-1-Butanol: Initial research indicates that 3-phenyl-1-butanol is not

commonly utilized as a fragrance ingredient in the perfumery industry. Chemical suppliers

primarily list it as a reactant for chemical synthesis. Therefore, this document will focus on a

closely related and widely used fragrance molecule, 3-phenyl-1-propanol, to provide relevant

and practical application notes and protocols for researchers, scientists, and drug development

professionals interested in this class of aroma chemicals.

Application Notes for 3-Phenyl-1-Propanol
(Hydrocinnamyl Alcohol)
Introduction:

3-Phenyl-1-propanol, also known as hydrocinnamyl alcohol, is a valuable aromatic alcohol

found naturally in various plants and fruits, including hyacinths, strawberries, and cinnamon.[1]

[2] It is a versatile ingredient in the fragrance and flavor industry, prized for its delicate floral and

balsamic scent profile.[3][4]

Odor Profile and Applications in Perfumery:

3-Phenyl-1-propanol possesses a soft, sweet, and floral aroma with distinct hyacinth and rosy

notes, complemented by a warm, balsamic, and slightly spicy character.[1][3][5] Its well-

rounded and tenacious scent makes it a popular choice in a variety of fragrance compositions:
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Floral Accords: It is a key component in creating realistic hyacinth, lilac, and lily-of-the-valley

fragrances. It blends exceptionally well with other floral notes, adding depth and a natural-

smelling warmth.

Balsamic and Oriental Fragrances: The balsamic undertones of 3-phenyl-1-propanol make it

an excellent modifier in oriental and balsamic compositions, where it contributes sweetness

and richness.

Fruity and Gourmand Scents: It can be used to impart a sweet, jam-like nuance to fruity and

gourmand fragrances.

Fixative Properties: Due to its relatively high boiling point and low volatility, 3-phenyl-1-

propanol can act as a moderate fixative, helping to prolong the scent of more volatile

components in a perfume.

Applications in Different Product Types:

The pleasant and non-overpowering scent of 3-phenyl-1-propanol makes it suitable for a wide

range of products:

Fine Fragrances: Used in both feminine and masculine perfumes to provide a floral and

balsamic heart.

Personal Care Products: Incorporated into lotions, creams, soaps, and shampoos to impart a

clean and fresh floral scent.[3]

Home Fragrances: Utilized in candles, diffusers, and air fresheners to create a welcoming

and calming ambiance.

Chemical and Physical Properties:

A summary of the key chemical and physical properties of 3-phenyl-1-propanol is presented in

the table below.
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Property Value Reference

Chemical Formula C₉H₁₂O [3]

Molecular Weight 136.19 g/mol [6]

CAS Number 122-97-4 [3]

Appearance Colorless to pale yellow liquid [2]

Odor
Sweet, floral (hyacinth),

balsamic
[1][5]

Boiling Point 236 °C [2]

Flash Point 109 °C [2]

Solubility

Soluble in ethanol and most

non-volatile oils; slightly

soluble in water.

[2]

Substantivity on Paper Approximately 152 hours [5]

Experimental Protocols
1. Protocol for Sensory Evaluation of 3-Phenyl-1-Propanol

This protocol outlines a standard procedure for the sensory evaluation of 3-phenyl-1-propanol

by a trained panel to characterize its odor profile.

Objective: To systematically describe the olfactory characteristics of 3-phenyl-1-propanol.

Materials:

3-Phenyl-1-propanol (high purity)

Odorless solvent (e.g., diethyl phthalate or ethanol)

Glass smelling strips

Odor-free evaluation booths
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Panel of trained sensory analysts (typically 5-10 members)

Standardized odor descriptor list

Procedure:

Sample Preparation: Prepare a 10% solution of 3-phenyl-1-propanol in the chosen solvent.

Strip Dipping: Dip the smelling strips into the solution to a depth of 1 cm for 2 seconds.

Evaporation: Allow the solvent to evaporate from the strips for 30 seconds in a well-

ventilated area.

Evaluation: Present the smelling strips to the panelists in the evaluation booths.

Odor Description: Panelists evaluate the odor at different time intervals (e.g., top note at 1

minute, heart note at 30 minutes, and base note at 4 hours) and record their descriptions

using the standardized list of descriptors.

Data Analysis: Compile the descriptors from all panelists and analyze the frequency of each

term to create a comprehensive odor profile.

2. Protocol for Gas Chromatography-Olfactometry (GC-O) Analysis

GC-O is a technique used to identify the specific chemical compounds responsible for the

characteristic aroma of a substance.

Objective: To identify the key odor-active compounds in a sample of 3-phenyl-1-propanol.

Materials and Equipment:

Gas chromatograph (GC) coupled with a mass spectrometer (MS) and an olfactometry port

Helium carrier gas

Appropriate GC column (e.g., DB-5 or equivalent)

Sample of 3-phenyl-1-propanol
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Microsyringe

Procedure:

Sample Injection: Inject a small volume (e.g., 1 µL) of the 3-phenyl-1-propanol sample into

the GC inlet.

Chromatographic Separation: The sample is vaporized and carried by the helium gas

through the GC column, which separates the individual components based on their volatility

and polarity.

Detection and Identification: As the separated components exit the column, the effluent is

split. One portion goes to the MS detector for chemical identification, while the other portion

is directed to the olfactometry port.

Olfactory Evaluation: A trained analyst sniffs the effluent from the olfactometry port and

records the odor description and intensity for each compound as it elutes.

Data Correlation: The data from the MS (compound identification) and the olfactometry port

(odor description) are correlated to identify the specific compounds responsible for the

different facets of the overall aroma.

Diagrams
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Sensory Evaluation Workflow

Sample Preparation
(10% solution)

Dip Smelling Strips

Solvent Evaporation

Panel Evaluation
(Top, Heart, Base Notes)

Data Analysis and
Odor Profile Generation

Click to download full resolution via product page

Caption: Workflow for Sensory Evaluation of 3-Phenyl-1-Propanol.
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GC-Olfactometry (GC-O) Workflow

Sample Injection

Chromatographic Separation

Effluent Splitting
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Role of 3-Phenyl-1-Propanol in Fragrance Composition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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